- Catalytic Enantioselective Hydrogenation of N-Alkoxycarbonyl Hydrazones: A Practical Synthesis of Chiral HydrazinesOrganic Letters, 2010, 12(2), 276-279,
Cas no 870822-91-6 ((S)-Ethyl 4-(1-hydrazinylethyl)benzoate)
870822-91-6 structure
(S)-Ethyl 4-(1-hydrazinylethyl)benzoate
870822-91-6
C11H16N2O2
208.256942749023
2101658
(S)-Ethyl 4-(1-hydrazinylethyl)benzoate Properties
Names and Identifiers
-
- (S)-ethyl 4-(1-hydrazinylethyl)benzoate
- 4-[(S)-1-Hydrazinoethyl]benzoic acid ethyl ester
-
- OEZNTSMHCAKDNV-QMMMGPOBSA-N
- 1S/C11H16N2O2/c1-3-15-11(14)10-6-4-9(5-7-10)8(2)13-12/h4-8,13H,3,12H2,1-2H3/t8-/m0/s1
- O(CC)C(C1C=CC(=CC=1)[C@H](C)NN)=O
Computed Properties
- 2
- 4
- 5
- 15
- 201
- 64.4
(S)-Ethyl 4-(1-hydrazinylethyl)benzoate Synthesis
Synthetic Circuit 1
Reaction Conditions
1.1 Solvents: Ethanol ; 1.5 h, rt → 60 °C; 9 h, 60 °C; 60 °C → 41 °C
Reference
(S)-Ethyl 4-(1-hydrazinylethyl)benzoate Raw materials
- Hydrazinecarboxylic acid, 2-[(1S)-1-[4-(ethoxycarbonyl)phenyl]ethyl]-,1,1-dimethylethyl ester
- Phenylsulfonic Acid
(S)-Ethyl 4-(1-hydrazinylethyl)benzoate Preparation Products
(S)-Ethyl 4-(1-hydrazinylethyl)benzoate Related Literature
-
Bojana Damnjanović,Tina Kamčeva,Biljana Petrović,Živadin D. Bugarčić,Marijana Petković Anal. Methods, 2011,3, 400-407
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M. Ehsani,R. Emamzadeh,S. H. Zarkesh-Esfahani,M. Nazari RSC Adv., 2015,5, 56578-56582
-
Kai Zhu,Pedro H. C. Camargo J. Mater. Chem. A, 2019,7, 925-931
-
Lin Lin,Yingchao Yang,Long Men,Xin Wang,Yuchao Chai,Bin Zhao,Soumitra Ghoshroy,Qunwei Tang Nanoscale, 2013,5, 588-593
-
Jinzhu Chen Catal. Sci. Technol., 2016,6, 7239-7251
-
Qiao Sun,Min Liu,Keyan Li,Yitong Han,Yi Zuo,Fanfan Chai,Guoliang Zhang,Xinwen Guo Inorg. Chem. Front., 2017,4, 144-153
-
Achilleas Tsortos Analyst, 2014,139, 3918-3925
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Alessandra Beni,Andrea Dei,Mario Rizzitano,Lorenzo Sorace Chem. Commun., 2007, 2160-2162
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